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Compound of Interest

Compound Name: Acid Blue 40

Cat. No.: B1260542

For researchers, scientists, and professionals in textile science and drug development, the
selection of appropriate dyes is paramount for achieving desired aesthetic and performance
characteristics in materials. This guide provides a detailed comparative study of various Acid
Blue dyes, focusing on their performance in dyeing protein fibers like wool and synthetic
polyamides such as nylon. The information herein is supported by experimental data to
facilitate informed dye selection for research and development purposes.

Acid dyes are anionic colorants that are applied to textiles from an acidic dyebath. The dyeing
mechanism primarily involves the formation of ionic bonds between the anionic sulfonate
groups (—S0s3™) on the dye molecules and the cationic amino groups (—NHs™*) on the fibers,
which are protonated in the acidic environment.[1][2] The performance of these dyes, including
their colorfastness, dyeing efficiency, and leveling properties, is significantly influenced by their
molecular structure.[3]

Comparative Performance Data of Selected Acid
Blue Dyes

The following tables summarize quantitative data on the performance of several common Acid
Blue dyes on wool and nylon substrates. It is important to note that this data has been
compiled from various sources, and direct comparisons should be made with caution as
experimental conditions may have varied between studies. Performance ratings for
colorfastness are typically on a scale of 1 to 5 for washing, rubbing, and perspiration (with 5
being the best), and on a scale of 1 to 8 for lightfastness (with 8 being the best).[3][4]
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C.l. 62055 - - -
25 Nylon

Note: A dash (-) indicates that specific data was not readily available in the surveyed literature.

Key Performance Indicators

» Lightfastness: Acid Blue 80, an anthraquinone-based dye, generally exhibits superior

lightfastness compared to the azo-based dyes like Acid Blue 113 and Acid Blue 120.[5]

o Wet Fastness: Milling and metal-complex acid dyes typically offer higher wet fastness

properties (e.g., wash and perspiration fastness) compared to leveling acid dyes, which are

known for their good migration and even dyeing properties but lower wet fastness.[6][7]

e Dye Uptake (Exhaustion): The percentage of dye that transfers from the dyebath to the fiber

can vary significantly. For instance, studies have shown that the percentage exhaustion of

different acid dyes on wool can range from 50% to 89%, and on nylon from 62% to 94%,
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influenced by factors like dye structure, pH, and temperature.[1][8] Nylon generally shows a
higher affinity for many acid dyes compared to wool.[1]

o Color Yield (K/S Value): The color strength on the dyed fabric is often evaluated using the
Kubelka-Munk equation (K/S = (1-R)?/ 2R), where R is the reflectance of the dyed sample.
[9] The K/S value is influenced by dye concentration, dyeing parameters, and the number of
sulfonic groups in the dye molecule.[10]

Experimental Protocols

Detailed and standardized methodologies are crucial for the accurate assessment and
comparison of dye performance. The following are generalized protocols for key experiments.

Laboratory Dyeing Procedure for Wool and Nylon

This protocol describes a standard laboratory procedure for applying acid dyes to wool and
nylon fabrics.

Materials and Reagents:

Scoured wool or nylon fabric

Acid dye (e.g., Acid Blue 25, 93, 113, 120)

Acetic acid (or formic acid) for pH adjustment

Glauber's salt (sodium sulfate) as a leveling agent

Laboratory dyeing apparatus (e.g., beaker dyeing machine)

Glassware and stirring equipment

Procedure:

» Dye Bath Preparation: Prepare a dyebath with a specific liquor-to-goods ratio (e.g., 40:1).

o Add the required amount of leveling agent (e.g., 5-10% Glauber's salt on weight of fiber).
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Adjust the pH of the dyebath to the desired level (typically 4.5-5.5 for many acid dyes) using
acetic acid.[3]

Add the pre-dissolved acid dye solution.

Dyeing Process: Immerse the pre-wetted fabric into the dyebath at an initial temperature of
approximately 40°C.

Gradually raise the temperature of the dyebath to near boiling (95-100°C) at a rate of 1-2°C
per minute.[3]

Maintain the dyeing at this temperature for 30-60 minutes, with gentle agitation to ensure
even dyeing.[11]

Rinsing and Drying: After dyeing, cool the dyebath, and then rinse the fabric thoroughly with
cold water until the water runs clear.

Squeeze the excess water and dry the fabric at a temperature below 60°C.

Colorfastness to Washing (Adapted from ISO 105-C06)

This test evaluates the resistance of the color of the textile to laundering.

Materials and Reagents:

Dyed specimen (10 cm x 4 cm)

Standard multi-fiber adjacent fabric (e.g., containing wool, cotton, nylon, polyester, acrylic,
acetate)

Stainless steel container (550 + 50 mL) and stainless steel balls (6 mm diameter)
Launder-Ometer or similar apparatus
ECE reference detergent

Grey Scale for Assessing Change in Colour and Grey Scale for Assessing Staining

Procedure:
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Specimen Preparation: Sew the dyed specimen to a piece of the multi-fiber adjacent fabric of
the same dimensions.

Washing: Place the composite specimen in the stainless-steel container with a specified
number of steel balls (e.g., 10 for A2S test). Add 150 mL of a solution containing 4 g/L ECE
detergent.

Agitate the container in the Launder-Ometer for a specified time and temperature (e.g., 40
minutes at 40°C for the A2S test).

Rinsing and Drying: Rinse the composite specimen twice in cold distilled water and then
squeeze.

Separate the dyed specimen from the multi-fiber fabric (except at one short edge) and dry it
in the air at a temperature not exceeding 60°C.

Evaluation: Assess the change in color of the dyed specimen and the degree of staining on
each strip of the multi-fiber fabric using the respective Grey Scales under standard lighting
conditions.

Colorfastness to Rubbing (Adapted from AATCC Test
Method 8)

This test determines the amount of color transferred from the surface of a colored textile

material to other surfaces by rubbing.

Materials and Reagents:

Dyed specimen (at least 14 cm x 5 cm)

Crockmeter (rubbing fastness tester)

Standard white cotton crocking cloth (5 cm x 5 cm)

Grey Scale for Staining or Chromatic Transference Scale

Procedure:
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e Dry Rubbing: Mount the dyed specimen on the base of the crockmeter. Place a dry crocking
cloth over the end of the rubbing finger.

o Operate the crockmeter for 10 complete turns at a rate of one turn per second.

o Wet Rubbing: Wet a fresh crocking cloth with distilled water and ensure a 65% + 5% wet
pick-up. Repeat the rubbing procedure with the wet cloth.

o Evaluation: Evaluate the amount of color transferred to the dry and wet crocking cloths by
comparing them with the Grey Scale for Staining or the Chromatic Transference Scale.

Colorfastness to Light (Adapted from ISO 105-B02)

This test measures the resistance of the color of textiles to the fading effect of light.

Materials and Reagents:

Dyed specimen

Lightfastness tester with a Xenon arc lamp

Blue Wool standards (rated 1-8)

Opague card for masking

Grey Scale for Assessing Change in Colour
Procedure:

e Specimen Mounting: Mount the dyed specimen and a set of Blue Wool standards on a card.
Cover a portion of both the specimen and the standards with an opaque mask.

o Exposure: Place the mounted samples in the lightfastness tester and expose them to the
Xenon arc lamp under specified conditions of temperature and humidity.

e The exposure is continued until a specified amount of fading is observed on one of the Blue
Wool standards.
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Evaluation: The lightfastness of the specimen is rated by comparing the degree of its fading
with that of the Blue Wool standards that have been exposed simultaneously. The rating
corresponds to the number of the Blue Wool standard that exhibits a similar degree of fading.

[4][12]

Visualizing Experimental Workflows and Chemical
Interactions

To further elucidate the processes involved in textile dyeing and evaluation, the following
diagrams are provided.
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Textile Dyeing and Performance Evaluation Workflow.

The interaction between acid dyes and protein or polyamide fibers is a complex process
involving multiple types of chemical bonds.
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Acid Dye Interaction with Protein/Polyamide Fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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